An In-depth Technical Guide on the Synthesis and Characterization of AMPK Activator 6 (Compound GC)
An In-depth Technical Guide on the Synthesis and Characterization of AMPK Activator 6 (Compound GC)
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the synthesis and characterization of AMPK activator 6, also known as Compound GC or 3'-Prenylchalconaringenin. The information presented here is compiled from scientific literature and is intended for research and development purposes.
Compound Overview
AMPK activator 6 (Compound GC) is a synthetic chalcone derivative that has demonstrated potential as a therapeutic agent for metabolic disorders. It has been shown to reduce lipid content in liver and fat cells and activate the AMP-activated protein kinase (AMPK) signaling pathway. This activity makes it a compound of interest for research into non-alcoholic fatty liver disease (NAFLD) and metabolic syndrome.
| Identifier | Value |
| IUPAC Name | (E)-1-(2,4-dihydroxy-6-methoxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one |
| Synonyms | AMPK activator 6, Compound GC, 3'-Prenylchalconaringenin |
| Molecular Formula | C25H28O5 |
| Molecular Weight | 408.49 g/mol |
Synthesis Protocol
The synthesis of Compound GC is achieved through a multi-step process involving the key steps of a regio-selective iodination of naringenin chalcone followed by a Suzuki coupling reaction to introduce the prenyl group.
Synthesis of Naringenin Chalcone (Intermediate 1)
Naringenin chalcone serves as the starting material for the synthesis of Compound GC. It can be synthesized via a Claisen-Schmidt condensation of an appropriate acetophenone and benzaldehyde.
Regio-selective Iodination of Naringenin Chalcone (Intermediate 2)
The selective iodination at the 3' position of the A-ring of naringenin chalcone is a crucial step.
Experimental Protocol:
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Reactants: Naringenin chalcone, N-Iodosuccinimide (NIS).
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Solvent: Dimethylformamide (DMF).
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Procedure: To a solution of naringenin chalcone in DMF, add NIS. Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).
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Work-up: Upon completion, the reaction mixture is poured into water and extracted with an organic solvent (e.g., ethyl acetate). The organic layer is washed, dried, and concentrated to yield the crude 3'-iodonaringenin chalcone.
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Purification: The crude product is purified by column chromatography on silica gel.
Suzuki Coupling for the Synthesis of Compound GC
The final step involves a palladium-catalyzed Suzuki coupling reaction between 3'-iodonaringenin chalcone and a prenylboronic acid derivative.
Experimental Protocol:
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Reactants: 3'-Iodonaringenin chalcone, Prenylboronic acid pinacol ester, Palladium catalyst (e.g., Pd(PPh3)4), Base (e.g., K2CO3).
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Solvent: A mixture of solvents such as toluene, ethanol, and water.
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Procedure: To a degassed mixture of the solvents, add 3'-iodonaringenin chalcone, prenylboronic acid pinacol ester, the palladium catalyst, and the base. The reaction mixture is heated under an inert atmosphere (e.g., argon) until the starting material is consumed (monitored by TLC).
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Work-up: After cooling to room temperature, the reaction mixture is filtered, and the filtrate is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated.
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Purification: The crude Compound GC is purified by column chromatography on silica gel to afford the final product.
Synthesis Workflow:
Characterization Data
The structure and purity of the synthesized Compound GC are confirmed by various analytical techniques.
| Technique | Data Summary |
| ¹H NMR | The proton NMR spectrum will show characteristic signals for the aromatic protons of the two phenyl rings, the α,β-unsaturated ketone system of the chalcone backbone, and the protons of the prenyl group. |
| ¹³C NMR | The carbon NMR spectrum will display signals corresponding to all the carbon atoms in the molecule, including the carbonyl carbon, the olefinic carbons, the aromatic carbons, and the carbons of the prenyl substituent. |
| Mass Spectrometry | The mass spectrum will show a molecular ion peak corresponding to the molecular weight of Compound GC (408.49 g/mol ), confirming its elemental composition. |
| HPLC | High-performance liquid chromatography is used to determine the purity of the final compound. |
Biological Characterization: AMPK Activation
Compound GC has been shown to activate AMPK in cell-based assays. A common method to assess this is by Western blotting to detect the phosphorylation of AMPK and its downstream target, Acetyl-CoA Carboxylase (ACC).
Experimental Protocol: Western Blot for p-AMPK and p-ACC
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Cell Lines: HepG2 (human liver cancer cell line) or 3T3-L1 (mouse pre-adipocyte cell line).
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Treatment: Cells are treated with various concentrations of Compound GC for a specified period. A positive control (e.g., AICAR) and a vehicle control (e.g., DMSO) are included.
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Cell Lysis: After treatment, cells are washed and lysed in a suitable buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.
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Protein Quantification: The total protein concentration in the lysates is determined using a standard assay (e.g., BCA assay).
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SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane (e.g., PVDF or nitrocellulose).
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Antibody Incubation: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated AMPK (p-AMPKα Thr172), total AMPKα, phosphorylated ACC (p-ACC Ser79), and total ACC. A loading control antibody (e.g., β-actin or GAPDH) is also used to ensure equal protein loading.
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Detection: After washing, the membrane is incubated with appropriate secondary antibodies conjugated to an enzyme (e.g., HRP). The protein bands are visualized using a chemiluminescent substrate and an imaging system.
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Data Analysis: The band intensities are quantified, and the ratio of phosphorylated protein to total protein is calculated to determine the extent of AMPK activation.
AMPK Signaling Pathway:
Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of AMPK activator 6 (Compound GC). The described protocols for synthesis, purification, and biological evaluation are based on established chemical and biological methodologies. Researchers utilizing this information should adhere to standard laboratory safety practices and adapt the protocols as necessary for their specific experimental conditions. The potential of Compound GC as a modulator of the AMPK pathway warrants further investigation for its therapeutic applications in metabolic diseases.
